N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide

• IUPAC Name: N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide
• InChI: InChI=1S/C12H14N4O2S/c17-19(18,16-11-8-4-13-5-9(8)11)10-6-15-12-7(10)2-1-3-14-12/h1-3,6,8-9,11,13,16H,4-5H2,(H,14,15)
• InChI Key: ZFRJDNOECJJKQN-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C2NS(=O)(=O)C3=CNC4=C3C=CC=N4)CN1
• Molecular Formula: C12H14N4O2S
• Molecular Weight: 278.33 g/mol

Description

N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. 1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide.

Mechanism of Action

The mechanism of action of N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide is not fully understood. However, it has been shown to interact with various proteins and enzymes in the body, leading to changes in their activity. For example, it has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. In the field of medicinal chemistry, it has been shown to have anti-cancer, anti-inflammatory, and neuroprotective effects. In the field of organic chemistry, it has been used as a building block for the synthesis of other compounds.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide is its high purity and yield, which makes it suitable for use in various lab experiments. However, one of the limitations is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for the research on N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide. One direction is to further investigate its potential applications in the field of medicinal chemistry, particularly for the treatment of cancer, inflammation, and neurological disorders. Another direction is to explore its potential use as a building block for the synthesis of other compounds, particularly in the field of organic chemistry. Additionally, further research is needed to fully understand its mechanism of action and to identify potential side effects.

Synthesis Methods

There are several methods to synthesize N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide. One of the most common methods is the reaction of 3-aminopyrrolo[2,3-b]pyridine with 1,3-dibromopropane followed by the reaction with sodium sulfonate. The yield of this method is relatively high, and the product is of high purity.

Scientific Research Applications

N-(3-azabicyclo[3.1.0]hexan-6-yl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide has been extensively studied for its potential applications in various fields of scientific research. In the field of medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of several diseases, including cancer, inflammation, and neurological disorders. In the field of organic chemistry, it has been used as a building block for the synthesis of other compounds.